Cas no 34133-56-7 (Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-)

• Product Name: Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
• CAS No: 34133-56-7
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1461531
• Update Time: 2024-08-23

Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-

• Inchi： 1S/C13H9NO3S/c14-9-10-8-12(6-7-13(10)15)18(16,17)11-4-2-1-3-5-11/h1-8,15H
• InChI Key： VXRQTGYKANBAMA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1O

Computed Properties

• Exact Mass: 259.03037

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 197-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 492.4±40.0 °C(Predicted)
• PSA: 78.16
• pka: 4.60±0.18(Predicted)